Cas no 931334-50-8 (4-tert-butyl-N-{3-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}benzamide)

• Product Name: 4-tert-butyl-N-{3-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}benzamide
• CAS No: 931334-50-8
• MF: C₂₃H₂₄N₆O₂S
• MW: 448.540662765503
• CID: 5428894
• Update Time: 2025-08-04

4-tert-butyl-N-{3-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-[3-[1-(4-methoxyphenyl)-5-methyltriazol-4-yl]-1,2,4-thiadiazol-5-yl]benzamide
• 4-tert-butyl-N-{3-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}benzamide

• Inchi： 1S/C23H24N6O2S/c1-14-19(26-28-29(14)17-10-12-18(31-5)13-11-17)20-24-22(32-27-20)25-21(30)15-6-8-16(9-7-15)23(2,3)4/h6-13H,1-5H3,(H,24,25,27,30)
• InChI Key： GANCXEYVXKSWBS-UHFFFAOYSA-N
• SMILES： C(NC1SN=C(C2=C(C)N(C3=CC=C(OC)C=C3)N=N2)N=1)(=O)C1=CC=C(C(C)(C)C)C=C1

Additional information on 4-tert-butyl-N-{3-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}benzamide

4-tert-Butyl-N-{3-1-(4-Methoxyphenyl)-5-Methyl-1H-1,2,3-Triazol-4-yl-1,2,4-Thiadiazol-5-yl}Benzamide (CAS No. 931334-50-8): A Comprehensive Overview

4-tert-butyl-N-{3-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}benzamide (CAS No. 931334-50-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a methoxyphenyl moiety, and a triazole-thiadiazole heterocyclic system. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 4-tert-butyl-N-{3-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}benzamide involves a series of well-defined chemical reactions. The key steps typically include the formation of the triazole ring through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, followed by the construction of the thiadiazole ring. The tert-butyl and methoxyphenyl groups are introduced through selective functional group manipulations to achieve the final product. The synthetic route is highly modular and can be adapted to produce analogs with varying substituents, which is crucial for structure–activity relationship (SAR) studies.

In recent years, 4-tert-butyl-N-{3-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}benzamide has been investigated for its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits significant inhibition of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha). The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 4-tert-butyl-N-{3-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}benzamide has also been explored for its potential anticancer activities. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by targeting multiple signaling pathways. For instance, it has been shown to inhibit the phosphoinositide 3 kinase (PI3K)/Akt pathway and activate the p53 tumor suppressor gene. These findings suggest that it may have therapeutic potential in cancer treatment.

The pharmacokinetic properties of 4-tert-butyl-N-{3-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-y l - 1 , 2 , 4 - thiadiazol - 5 - y l } benzamide have also been extensively studied. It exhibits good oral bioavailability and favorable pharmacokinetic parameters such as high plasma protein binding and low clearance rates. These properties make it suitable for oral administration in preclinical and clinical settings. Additionally, its stability under physiological conditions ensures that it remains active over extended periods.

Clinical trials are currently underway to evaluate the safety and efficacy of 4 - tert - butyl - N - { 3 - 1 - ( 4 - methoxypheny l ) - 5 - methyl - 1 H - 1 , 2 , 3 - triazol - 4 - y l ) - 1 , 2 , 4 - thiadiazol - 5 - y l } benzamide in human subjects . Preliminary results from phase I trials have shown that it is well tolerated at therapeutic doses with minimal adverse effects . Phase II trials are expected to provide more detailed insights into its therapeutic potential across various disease indications .

In conclusion , 4 - tert - but yl - N - { 3 - 1 -( 4 - meth oxy phen yl ) - 5 methyl - 1 H - 1 , 2 , 3 triaz ol - 4 yl ) - 1 , 2 , 4 thiad iaz ol - 5 yl } benz amide strong > ( CAS No . 931334 – 50 –8 ) represents a promising compound with diverse biological activities . Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in both academic research and pharmaceutical applications . As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential , this compound is poised to play a significant role in advancing medical treatments for inflammatory diseases and cancer . p >